Cas no 901787-86-8 (KFRKRECSIYXARE-HYARGMPZSA-N)

• Product Name: KFRKRECSIYXARE-HYARGMPZSA-N
• CAS No: 901787-86-8
• MF: C₁₈H₁₂Cl₂N₄O₄S
• MW: 451.28328037262
• CID: 5735846
• Update Time: 2023-11-08

KFRKRECSIYXARE-HYARGMPZSA-N Chemical and Physical Properties

Names and Identifiers

• KFRKRECSIYXARE-HYARGMPZSA-N
• Benzenepropanoic acid, α-[2-[4-(3,4-dichlorophenyl)-2-thiazolyl]hydrazinylidene]-2-nitro-, (αE)-

• Inchi： 1S/C18H12Cl2N4O4S/c19-12-6-5-10(7-13(12)20)15-9-29-18(21-15)23-22-14(17(25)26)8-11-3-1-2-4-16(11)24(27)28/h1-7,9H,8H2,(H,21,23)(H,25,26)/b22-14+
• InChI Key： KFRKRECSIYXARE-HYARGMPZSA-N
• SMILES： N(C1SC=C(C2C=CC(Cl)=C(Cl)C=2)N=1)/N=C(/C(=O)O)\CC1C=CC=CC=1N(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 668.9±65.0 °C(Predicted)
• pka: 0.71±0.41(Predicted)